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Compound of Interest

Compound Name: Fluopimomide

Cat. No.: B1447720

A Note on Fluopimomide: As of late 2025, publicly available research on the specific use of
Fluopimomide for the management of cucumber downy mildew, caused by
Pseudoperonospora cubensis, is limited. Fluopimomide is a novel fungicide known to possess
nematicidal and some fungicidal properties, particularly with activity as a succinate
dehydrogenase inhibitor[1]. While one commercial product lists a combination of Fluopicolide
and Dimethomorph for controlling downy mildew, detailed efficacy data and specific protocols
for Fluopimomide against this pathogen are not extensively documented in the provided
search results[2].

Therefore, these application notes will serve as a comprehensive guide for researchers,
scientists, and drug development professionals on the management of cucumber downy
mildew, utilizing data and protocols from well-established and effective fungicides as a model.
The methodologies and data presentation formats provided herein can be adapted for the
evaluation of new active ingredients like Fluopimomide.

Overview of Key Fungicides for Cucumber Downy
Mildew Management

The management of cucumber downy mildew relies on a robust fungicide program that
incorporates multiple modes of action to prevent the development of resistance. The pathogen,
Pseudoperonospora cubensis, has a high potential to develop resistance to single-site
fungicides[3][4][5]. Below is an overview of selected fungicides with proven efficacy against this
pathogen.
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» Oxathiapiprolin: A novel fungicide belonging to the piperidinyl-thiazole-isoxazoline class
(FRAC Code 49). It targets an oxysterol-binding protein (OSBP) in oomycetes, disrupting
lipid metabolism and other cellular processes. It has demonstrated high intrinsic activity
against P. cubensis both preventatively and curatively.

e Cyazofamid: A quinone inside inhibitor (Qol) fungicide (FRAC Code 21) that is highly
effective against oomycete pathogens. It provides excellent preventative activity against P.
cubensis.

o Mandipropamid: A carboxylic acid amide (CAA) fungicide (FRAC Code 40) that inhibits
cellulose synthase, a key enzyme in cell wall biosynthesis in oomycetes.

o Fluopicolide: An acylpicolide fungicide (FRAC Code 43) that affects spectrin-like proteins in
the cytoskeleton of oomycetes. This mode of action is distinct from many other oomycete
fungicides.

Quantitative Efficacy Data of Selected Fungicides

The following table summarizes the efficacy of several key fungicides against cucumber downy
mildew from various studies. This data is crucial for selecting appropriate candidates for
disease management programs and for comparative studies.
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Fungicide FRAC Code

Mode of Action

Efficacy Data Reference(s)

Oxathiapiprolin 49

Oxysterol-
binding protein
inhibitor

>90% disease
severity
suppression in
bioassays. EC50
values of 4.5 and
13.9 ppmon
cucumber in
spring and fall
field trials,

respectively.

Cyazofamid 21

Quinone inside
inhibitor (Qil)

Excellent
preventative
activity at 0.4-1.6
mg/L. Effective in
every bioassay
conducted
between 2016-
2019. >80%
suppression of
downy mildew in

bioassay studies.

Mandipropamid 40

Carboxylic acid
amide (CAA)

Ineffective in 6 of
7 bioassays in
one study,
indicating
potential

resistance.

Fluopicolide 43

Affects spectrin-

like proteins

Field activity of
<1 week in
Florida field
conditions.
Ineffective in 4 of
9 bioassays in

another study.
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) Consistently
Microtubule
] ] suppressed
Zoxamide + dynamics ] )
) 22 + M5 o ] disease severity
Chlorothalonil inhibitor + Multi- )
) by >90% in
site contact _
bioassays.
Minimum
disease severity
Metalaxyl/Mefen RNA polymerase  of 9.59% in field
oxam + 4 + M3 | inhibitor + Multi-  trials compared
Mancozeb site contact to 79.48% in

untreated

control.

Experimental Protocols

Detailed and standardized protocols are essential for the accurate evaluation of fungicide

efficacy.

Protocol 3.1: In Vitro Fungicide Efficacy Assessment
using a Leaf Disc Bioassay

This protocol is adapted from methodologies used to assess fungicide sensitivity in P. cubensis.

Objective: To determine the in vitro efficacy (e.g., EC50) of a test compound against

Pseudoperonospora cubensis.

Materials:

Sterile distilled water.

Cork borer (1.5 cm diameter).

Test fungicide and appropriate solvent (e.g., DMSO).

Petri dishes (9 cm) with moist filter paper.

Young, fully expanded cucumber leaves (susceptible cultivar, e.g., 'Vlaspik’).
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e Micropipettes.
e Sporangial suspension of P. cubensis (1 x 10"4 sporangia/mL).

o Growth chamber with controlled temperature (20°C), humidity (>90%), and photoperiod (12h
light/12h dark).

Procedure:

o Leaf Disc Preparation: Collect healthy, young cucumber leaves. Use a cork borer to cut
uniform leaf discs. Place the discs with the abaxial (lower) side up in Petri dishes containing
moist filter paper.

e Fungicide Application: Prepare serial dilutions of the test fungicide. Apply a small, uniform
volume (e.g., 20 pL) of each fungicide concentration to the surface of the leaf discs and
spread evenly. Allow the discs to dry in a laminar flow hood. A control group should be
treated with the solvent only.

« Inoculation: Prepare a sporangial suspension of P. cubensis in sterile distilled water. Place a
droplet (e.g., 10 uL) of the suspension onto the center of each leaf disc.

 Incubation: Seal the Petri dishes with parafilm and incubate in a growth chamber under
controlled conditions.

o Disease Assessment: After 7-10 days, assess the percentage of the leaf disc area covered
with sporulation for each treatment.

» Data Analysis: Calculate the percentage of disease inhibition relative to the control. Use
probit analysis to determine the EC50 value (the effective concentration that inhibits 50% of
sporulation).

Protocol 3.2: Field Trial Protocol for Efficacy Evaluation

This protocol is based on standard field trial designs for assessing fungicide performance
against cucumber downy mildew.

Objective: To evaluate the field efficacy of a test fungicide in preventing or controlling cucumber
downy mildew.
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Materials and Setup:

Cucumber seeds (susceptible cultivar).

Standard field plot preparation equipment.

Randomized Complete Block Design (RCBD) with at least four replications.
CO2-pressurized backpack sprayer with appropriate nozzles.

Test fungicide(s) and a non-treated control.

Standard agronomic inputs (fertilizer, irrigation).

Procedure:

Plot Establishment: Establish experimental plots of a standard size (e.g., 14-ft long single
beds) with buffer zones between plots to minimize spray drift.

Planting and Maintenance: Direct seed or transplant cucumber plants at a standard spacing.
Maintain the crop using standard commercial practices for irrigation and fertilization.

Fungicide Application: Begin fungicide applications preventatively or at the first sign of
disease, as per the experimental design. Apply treatments at regular intervals (e.g., 7-10
days) using a calibrated sprayer to ensure uniform coverage.

Disease Assessment: Assess disease severity weekly, beginning before the first expected
symptoms. Use a standardized rating scale, such as a 0-9 scale where 0 = no disease and 9
= >80% of leaf area affected or dead plant.

Data Collection: In addition to disease severity, collect data on marketable yield to assess
the economic benefit of the treatment.

Data Analysis: Calculate the Area Under the Disease Progress Curve (AUDPC) from the
weekly severity ratings. Analyze disease severity and yield data using Analysis of Variance
(ANOVA) and a means separation test (e.g., Fisher's LSD) to determine significant
differences between treatments.
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Visualization of Mechanisms and Workflows
Diagram 4.1: Fungicide Mode of Action - Oxathiapiprolin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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